Cas no 864927-32-2 (ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)
864927-32-2 structure
Product Name:ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
CAS No:864927-32-2
MF:C27H27N3O6S2
MW:553.649784326553
CID:6261935
PubChem ID:3333448
Update Time:2024-01-06
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
- AKOS024604476
- ethyl 3-(1,3-benzothiazol-2-yl)-2-[(3,4,5-trimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
- F1298-0435
- ethyl 3-(benzo[d]thiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- 864927-32-2
- ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
-
- Inchi: 1S/C27H27N3O6S2/c1-5-36-27(32)30-11-10-16-21(14-30)38-26(22(16)25-28-17-8-6-7-9-20(17)37-25)29-24(31)15-12-18(33-2)23(35-4)19(13-15)34-3/h6-9,12-13H,5,10-11,14H2,1-4H3,(H,29,31)
- InChI Key: YTHGJPRSTHZQQT-UHFFFAOYSA-N
- SMILES: S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CN(C(=O)OCC)CC2)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O
Computed Properties
- Exact Mass: 553.13412794g/mol
- Monoisotopic Mass: 553.13412794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 825
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 156Ų
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1298-0435-2μmol |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-5μmol |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-10μmol |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-20μmol |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-1mg |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-2mg |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-3mg |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-4mg |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-5mg |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0435-10mg |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864927-32-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(3,4,5-trimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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